Cas no 1185094-86-3 (4-chloro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride)

• Product Name: 4-chloro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride
• CAS No: 1185094-86-3
• MF: C₁₄H₁₅Cl₂N₃OS
• MW: 344.259399652481
• CID: 6385227
• PubChem ID: 44826954
• Update Time: 2025-10-20

4-chloro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride
• 4-chloro-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide:hydrochloride
• F2093-0005
• 4-chloro-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
• 4-chloro-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• AKOS026681023
• Benzamide, 4-chloro-N-(4,5,6,7-tetrahydro-5-methylthiazolo[5,4-c]pyridin-2-yl)-, hydrochloride (1:1)
• 1185094-86-3

• Inchi： 1S/C14H14ClN3OS.ClH/c1-18-7-6-11-12(8-18)20-14(16-11)17-13(19)9-2-4-10(15)5-3-9;/h2-5H,6-8H2,1H3,(H,16,17,19);1H
• InChI Key： KQLKZBQBRVMNRU-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCN(C)CC=2S1)(=O)C1=CC=C(Cl)C=C1.[H]Cl

Computed Properties

• Exact Mass: 343.0312887g/mol
• Monoisotopic Mass: 343.0312887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Additional information on 4-chloro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride

Research Briefing on 4-chloro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride (CAS: 1185094-86-3)

The compound 4-chloro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride (CAS: 1185094-86-3) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and preclinical efficacy, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the role of this compound as a selective kinase inhibitor, with particular efficacy in modulating pathways implicated in inflammatory and oncological diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for specific tyrosine kinases, suggesting its utility in targeted cancer therapies. The compound's unique thiazolopyridine scaffold contributes to its stability and bioavailability, distinguishing it from earlier generations of kinase inhibitors.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1185094-86-3. A novel three-step synthetic route was reported in Organic Process Research & Development, achieving an overall yield of 68% with >99% purity. This method addresses previous challenges in the chlorobenzamide coupling step, which had limited scalability. The improved synthesis protocol is expected to facilitate further pharmacological evaluation and potential industrial production.

Preclinical assessments have revealed promising pharmacokinetic properties. Animal models showed favorable absorption and distribution profiles, with a plasma half-life of approximately 8 hours in rodents. Notably, the hydrochloride salt form demonstrated enhanced solubility compared to the free base, addressing a common limitation of similar heterocyclic compounds. These findings were presented at the 2024 American Chemical Society National Meeting.

Current research is exploring the compound's potential in combination therapies. Preliminary data indicate synergistic effects when co-administered with immune checkpoint inhibitors in murine cancer models. However, researchers caution that further toxicology studies are needed to fully assess its safety profile before progressing to clinical trials. The compound's specificity reduces off-target effects, but comprehensive metabolic studies are ongoing to identify any potential metabolites of concern.

In conclusion, 4-chloro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride represents a promising candidate for targeted therapy development. Its unique chemical structure, combined with recent synthetic improvements and favorable preclinical data, positions it as a molecule of significant interest in pharmaceutical research. Future directions include structure-activity relationship studies to optimize its potency and the exploration of additional therapeutic indications beyond its current scope.